N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine

• Molecular Formula: C16H25BrN2O2
• Molecular Weight: 357.29 g/mol
• IUPAC Name: N-[(3-bromo-4-ethoxyphenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C16H25BrN2O2/c1-2-21-16-5-4-14(12-15(16)17)13-18-6-3-7-19-8-10-20-11-9-19/h4-5,12,18H,2-3,6-11,13H2,1H3
• InChI Key: YAWXKLPUJDNAAH-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)CNCCCN2CCOCC2)Br

Description

N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine, also known as BEMAP, is a chemical compound that has been extensively studied for its potential use in scientific research. BEMAP is a selective antagonist of the sigma-1 receptor, which is a protein that is found in high concentrations in the central nervous system.

Mechanism of Action

N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine is a selective antagonist of the sigma-1 receptor, which is a protein that is found in high concentrations in the central nervous system. The sigma-1 receptor is involved in a range of cellular processes, including calcium signaling, protein folding, and mitochondrial function. By blocking the sigma-1 receptor, N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine is thought to modulate these cellular processes and produce its therapeutic effects.
Biochemical and Physiological Effects:
N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine has a range of biochemical and physiological effects on the central nervous system. It has been shown to increase levels of the neurotransmitter dopamine in the brain, which may contribute to its antipsychotic and antidepressant effects. N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine has also been shown to modulate the activity of ion channels and transporters in the brain, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine has several advantages for use in lab experiments. It is a highly selective antagonist of the sigma-1 receptor, which makes it a valuable tool for studying the role of this receptor in cellular processes. N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine is also relatively stable and can be easily synthesized in large quantities. However, there are also some limitations to using N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine in lab experiments. Its effects on the central nervous system are complex and may vary depending on the experimental conditions. Additionally, its selectivity for the sigma-1 receptor may limit its usefulness in studying other cellular processes.

Future Directions

There are several future directions for research on N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine. One area of interest is its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine and its effects on cellular processes. Finally, there is a need for more studies to investigate the safety and efficacy of N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine in humans.

Synthesis Methods

The synthesis of N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine involves a multi-step process that begins with the reaction of 3-bromo-4-ethoxybenzylamine with 3-(4-morpholinyl)propyl chloride. This reaction produces the intermediate compound N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine hydrochloride, which is then treated with sodium hydroxide to yield the final product, N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine.

Scientific Research Applications

N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine has been studied extensively for its potential use in scientific research. It has been shown to have a range of effects on the central nervous system, including antipsychotic, antidepressant, and anxiolytic effects. N-(3-bromo-4-ethoxybenzyl)-N-[3-(4-morpholinyl)propyl]amine has also been shown to have neuroprotective properties and may have potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.